Ethyl 4-((4-(2-(4,5-dimethylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)phenyl)sulfonyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-[[(4,5-dimethyl-1,3-benzothiazol-2-yl)amino]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C23H27N5O5S2/c1-4-33-23(30)27-11-13-28(14-12-27)35(31,32)18-8-6-17(7-9-18)21(29)25-26-22-24-20-16(3)15(2)5-10-19(20)34-22/h5-10H,4,11-14H2,1-3H3,(H,24,26)(H,25,29)
• InChI Key: RZEVTLSRXGMYAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(S3)C=CC(=C4C)C
• Molecular Formula: C23H27N5O5S2
• Molecular Weight: 517.6 g/mol

Description

Ethyl 4-((4-(2-(4,5-dimethylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C23H27N5O5S2 and its molecular weight is 517.62. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Applications

• Synthesis of Heterocyclic Compounds : The compound shows potential in synthesizing new heterocyclic compounds containing a sulfonamido moiety with significant antibacterial activity (Azab, Youssef, & El-Bordany, 2013).

• Microwave-assisted Synthesis for Biological Activities : This compound plays a role in the microwave-assisted synthesis of hybrid molecules containing various acid moieties, demonstrating antimicrobial, anti-lipase, and anti-urease activities (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

• Antimicrobial Agents Synthesis : It is used in the synthesis of benzothiazoles, which are evaluated as antimicrobial agents (Al-Talib, Al-Soud, Abussaud, & Khshashneh, 2016).

• Synthesis of New Quinazolines : The compound contributes to the synthesis of quinazolines, which are potential antimicrobial agents (Desai, Shihora, & Moradia, 2007).

Cancer Research and Treatment

• Anti-Tumor Agents Synthesis : It is involved in the efficient synthesis of pyrazolo[3,4-d]pyrimidine and pyrazole derivatives, showing significant effects against mouse tumor model cancer cell lines (Nassar, Atta-Allah, & Elgazwy, 2015).

• Synthesis of Carbazolederivatives for Anticancer Activity : The compound is key in synthesizing novel carbazole derivatives, which exhibit significant antibacterial, antifungal, and anticancer activities (Sharma, Kumar, & Pathak, 2014).

• Anticancer Thiazole Compounds Synthesis : This compound is used in synthesizing thiazole compounds with tested anticancer activity against breast cancer cells MCF7 (Sonar, Pardeshi, Dokhe, Kharat, Zine, Kótai, Pawar, & Thore, 2020).

Other Applications

• Inhibitors of Mycobacterium tuberculosis GyrB : It is instrumental in designing and synthesizing inhibitors of Mycobacterium tuberculosis GyrB, showing promising activity in vitro against this bacterium (Jeankumar, Renuka, Santosh, Soni, Sridevi, Suryadevara, Yogeeswari, & Sriram, 2013).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to interact with various targets to induce biological effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes , which may influence its bioavailability.

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The molecular electrostatic potential (mep) surface of the thiazole ring plays a significant role in drug–target protein interaction . Thus, environmental factors that affect the MEP surface could potentially influence the compound’s action.